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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic

Resonance (NMR) data for ethyl 6-hydroxyhexanoate. The information is tailored for

professionals in research and development who require detailed spectral information and

experimental context.

Introduction
Ethyl 6-hydroxyhexanoate is a bifunctional organic molecule containing both a hydroxyl and an

ethyl ester functional group. This structure makes it a valuable building block in the synthesis of

various polymers, fragrances, and pharmaceutical intermediates. Accurate characterization of

this compound is crucial, and ¹³C NMR spectroscopy is a primary analytical technique for

confirming its structure and purity. This guide presents the ¹³C NMR data, a detailed

experimental protocol for its acquisition, and a structural visualization to aid in spectral

assignment.

Chemical Structure and Carbon Numbering
The chemical structure of ethyl 6-hydroxyhexanoate is presented below, with each carbon atom

systematically numbered to facilitate the assignment of ¹³C NMR signals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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